Cas no 1006380-18-2 (N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide)

• Product Name: N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
• CAS No: 1006380-18-2
• MF: C₁₄H₂₂BNO₄S
• MW: 311.204782962799
• CID: 3164917
• PubChem ID: 66715578
• Update Time: 2025-10-29

N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide
• F86362
• MFCD22494226
• DA-48424
• HITONLIZBXJSEX-UHFFFAOYSA-N
• 1006380-18-2
• N-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanesulfonamide
• SCHEMBL529367

• Inchi： 1S/C14H22BNO4S/c1-10-9-11(16-21(6,17)18)7-8-12(10)15-19-13(2,3)14(4,5)20-15/h7-9,16H,1-6H3
• InChI Key： HITONLIZBXJSEX-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 311.136259g/mol
• Monoisotopic Mass: 311.136259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 311.2g/mol
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide

Comprehensive Guide to N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide (CAS No. 1006380-18-2)

N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide (CAS 1006380-18-2) is a specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of arylboronates, which are widely used in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. The presence of the methanesulfonamide group enhances its reactivity and solubility, making it a valuable intermediate for designing novel bioactive molecules.

The molecular structure of N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide features a tetramethyl-1,3,2-dioxaborolane moiety, which stabilizes the boron atom and facilitates its use in palladium-catalyzed reactions. Researchers often employ this compound to synthesize biaryl compounds, which are prevalent in kinase inhibitors and other therapeutic agents. Its CAS number 1006380-18-2 ensures precise identification in chemical databases, streamlining procurement and regulatory compliance.

In recent years, the demand for boronic acid derivatives like N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide has surged due to their role in developing targeted cancer therapies. The compound’s ability to form stable covalent bonds with biomolecules aligns with the growing interest in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These applications are frequently searched in AI-driven drug discovery platforms, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, CAS 1006380-18-2 offers advantages such as air stability and compatibility with microwave-assisted synthesis, a technique gaining traction for rapid reaction optimization. Its methanesulfonamide group also contributes to improved pharmacokinetic properties, a hot topic in medicinal chemistry forums and patent literature. These attributes make it a sought-after building block for high-throughput screening libraries.

The market for N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide is expanding alongside advancements in personalized medicine. Its utility in creating BTK inhibitors and EGFR modulators resonates with trending searches on precision oncology. Suppliers often highlight its ≥95% purity (HPLC) to meet the stringent requirements of GLP laboratories and contract research organizations (CROs).

Environmental and safety profiles of CAS 1006380-18-2 adhere to REACH and OSHA guidelines, addressing concerns raised in green chemistry discussions. Researchers appreciate its low ecotoxicity, aligning with the sustainable synthesis trends dominating academic publications. Proper storage recommendations (e.g., under inert gas at 2–8°C) are frequently queried in chemical handling forums.

In summary, N-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanesulfonamide (CAS 1006380-18-2) bridges multiple disciplines—from catalysis to bioconjugation. Its integration into AI-augmented drug design workflows and compliance with quality-by-design (QbD) principles underscore its enduring value in scientific innovation.